2-Methoxybenzenesulfonic acid
Overview
Description
2-Methoxybenzenesulfonic acid, also known as o-anisic acid, is a white crystalline solid with a molecular formula of C8H8O4S. It is commonly used as a building block in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
Catalysis
- Sulfonated Schiff Base Copper(II) Complexes : Utilized in alcohol oxidation, demonstrating selective catalytic capabilities. (Hazra, Martins, Silva, & Pombeiro, 2015)
Polymer Science
- Conducting Water Soluble Polyaniline : Synthesized via chemical oxidation, showing significant conductivity and solubility in water. (Mirmohseni & Houjaghan, 2008)
- Kinetics of Copolymerization : Studied in oxidative chemical copolymerization with various anilines, highlighting the reactivity differences and polymer formation rates. (Mav & Žigon, 2002)
Electrochemistry
- Electrochemical Degradation of Aromatic Amines : Investigated for its degradation on boron-doped diamond electrodes, showing significant COD removals. (Pacheco, Santos, Ciríaco, & Lopes, 2011)
Analytical Chemistry
- Chromogenic System for Measuring Hydrogen Peroxide : Used in a chromogenic detection system for assaying uric acid in biological fluids. (Fossati & Prencipe, 2010)
- Preparation and Decomposition Studies : Involved in the synthesis and analysis of complex organic compounds, contributing to a deeper understanding of their properties and reactions. (Koposov et al., 2006)
Future Directions
Properties
IUPAC Name |
2-methoxybenzenesulfonic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O4S/c1-11-6-4-2-3-5-7(6)12(8,9)10/h2-5H,1H3,(H,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBAMYDJEQUGNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1S(=O)(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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